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Compound of Interest

Compound Name: 3-Chloro-2-(2-furylmethoxy)aniline

CAS No.: 937605-81-7

Cat. No.: B3169577

Get Quote

The physicochemical properties of chloroaniline derivatives are critical determinants of their

biological activity and "drug-likeness." The presence of the chloro group and the heterocyclic

ether side chain in our representative molecule, 3-chloro-4-(pyridin-2-ylmethoxy)aniline, imparts

a unique combination of properties that are summarized in the table below.

Property Value Source

CAS Number 524955-09-7 [3][4][5]

Molecular Formula C12H11ClN2O [5]

Molecular Weight 234.68 g/mol [5]

Physical Form Solid [3][5]

Melting Point 93 °C [5]

Purity ≥98% [5]

InChI Key
XCAPJQSICQSUJP-

UHFFFAOYSA-N
[5]
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Synthesis of 3-chloro-4-(pyridin-2-
ylmethoxy)aniline: A Step-by-Step Protocol with
Mechanistic Insights
The synthesis of 3-chloro-4-(pyridin-2-ylmethoxy)aniline is a multi-step process that involves

the reduction of a nitro group to an amine. A common and effective method utilizes zinc powder

in the presence of a proton source, such as ammonium chloride.[3]

Experimental Protocol
Reaction: Reduction of 2-((2-chloro-4-nitrophenoxy)methyl)pyridine to 3-chloro-4-(pyridin-2-

ylmethoxy)aniline.

Materials:

2-((2-chloro-4-nitrophenoxy)methyl)pyridine (1.0 eq)

Zinc powder (5.9 eq)

Ammonium chloride (3.0 eq)

Ethanol

Water

Ethyl acetate

Saturated brine solution

Procedure:

To a round-bottom flask, add 2-((2-chloro-4-nitrophenoxy)methyl)pyridine (e.g., 3.9 g, 15

mmol), zinc powder (e.g., 5.8 g, 88 mmol), and ammonium chloride (e.g., 2.4 g, 44 mmol).[3]

Add a mixture of ethanol and water (e.g., 60 mL of ethanol and 10 mL of H2O).[3]
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Stir the mixture at 60°C overnight. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Upon completion, pour the reaction mixture into water (e.g., 200 mL).

Extract the aqueous mixture with ethyl acetate.

Separate the organic phase, wash with saturated brine, and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure to yield the desired product, 3-chloro-4-(pyridin-

2-ylmethoxy)aniline.[3]

Synthetic Workflow Diagram

Zinc Powder
Ammonium Chloride

Ethanol/Water

Reduction at 60°C

2-((2-chloro-4-nitrophenoxy)methyl)pyridine

Aqueous Workup
& Extraction 3-chloro-4-(pyridin-2-ylmethoxy)aniline
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Caption: Workflow for the synthesis of 3-chloro-4-(pyridin-2-ylmethoxy)aniline.

Applications in Drug Discovery: A Gateway to
Kinase Inhibitors
Chloroaniline derivatives, such as 3-chloro-4-(pyridin-2-ylmethoxy)aniline, are valuable

intermediates in the synthesis of targeted therapeutics, particularly kinase inhibitors. The

aniline nitrogen serves as a key attachment point for building more complex molecules that can

interact with the ATP-binding pocket of kinases.
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For instance, 3-chloro-4-(pyridin-2-ylmethoxy)aniline has been utilized in the preparation of

disubstituted (arylamino)quinolinecarbonitriles, which act as orally active, irreversible inhibitors

of human epidermal growth factor receptor-2 (HER2) kinase.[3] Overexpression of HER2 is a

key driver in certain types of breast cancer.

Conceptual Signaling Pathway: Inhibition of HER2
The diagram below illustrates the conceptual mechanism of action for a drug candidate derived

from our representative chloroaniline. By irreversibly binding to the HER2 kinase domain, the

inhibitor blocks downstream signaling pathways, such as the PI3K/Akt and MAPK pathways,

which are crucial for cell proliferation and survival.
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Caption: Conceptual signaling pathway of HER2 and its inhibition.

Analytical Methods for Chloroaniline Derivatives
The accurate detection and quantification of chloroaniline derivatives are essential for reaction

monitoring, quality control, and metabolic studies. Gas chromatography (GC) and liquid

chromatography (LC), often coupled with mass spectrometry (MS), are powerful techniques for

this purpose.[6][7]
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Analytical
Technique

Detector Key Advantages Application

Gas Chromatography

(GC)

Nitrogen-Phosphorus

Detector (NPD)

High sensitivity and

selectivity for nitrogen-

containing

compounds.

Trace analysis of

anilines in

environmental

samples.[8]

Flame Ionization

Detector (FID)

Robust, wide linear

range.

General quantification

and purity

assessment.

Mass Spectrometry

(MS)

Provides structural

information for

definitive

identification.

Metabolite

identification, impurity

profiling.[6]

Liquid

Chromatography (LC)

Mass Spectrometry

(MS/MS)

Suitable for non-

volatile and thermally

labile compounds;

high sensitivity and

selectivity.

Analysis of anilines in

aqueous samples with

minimal sample

preparation.[6]

Capillary

Electrophoresis (CE)

Amperometric

Detection

High separation

efficiency, suitable for

charged species.

Analysis of

chloroanilines in water

samples.[9]

Safety and Handling of Chloroaniline Derivatives
Chloroaniline derivatives, like many aromatic amines, should be handled with care due to their

potential toxicity. The following are general safety precautions based on data for related

compounds.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[10][11]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[12] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[13] Wash hands thoroughly after

handling.[10]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]

Some derivatives may be light or air-sensitive and require storage under an inert

atmosphere.[12]

First Aid:

In case of skin contact: Wash off immediately with plenty of soap and water.[11]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[11]

If inhaled: Remove to fresh air.[11]

If swallowed: Rinse mouth and seek medical attention.[10][11]

Always consult the specific Safety Data Sheet (SDS) for the particular compound being used.

Conclusion
The chloroaniline scaffold, exemplified here by 3-chloro-4-(pyridin-2-ylmethoxy)aniline,

represents a versatile and valuable platform in modern drug discovery. A thorough

understanding of its synthesis, physicochemical properties, and biological applications is

crucial for medicinal chemists aiming to develop novel therapeutics. The methodologies and

insights provided in this guide are intended to serve as a practical resource for researchers in

this exciting and impactful field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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